1-(1-Aminocyclobutyl)-2-methylpropan-1-one

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 1-(1-aminocyclobutyl)-2-methylpropan-1-one
• InChI: InChI=1S/C8H15NO/c1-6(2)7(10)8(9)4-3-5-8/h6H,3-5,9H2,1-2H3
• InChI Key: BDTVTAXNLJVUFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1(CCC1)N

Description

1-(1-Aminocyclobutyl)-2-methylpropan-1-one is a ketone derivative featuring a cyclobutane ring substituted with an amine group at the 1-position and a methyl group at the 2-position of the propan-1-one backbone. Key analogs include phenyl-, methoxyphenyl-, and azetidine-substituted derivatives, which differ in steric, electronic, and functional group characteristics .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Aminocyclobutyl)-2-methylpropan-1-one typically involves the cyclization of suitable precursors under controlled conditions. One common method involves the alkylation of glycine equivalents with 1,2-electrophiles, followed by intramolecular cyclization of γ-substituted amino acid derivatives . Another approach includes the cyclopropanation of alkenes using diazo compounds, ylides, or carbene intermediates .

Industrial Production Methods: Industrial production of this compound may involve semi-recombinant methods that combine recombinant expression techniques with chemical peptide synthesis. This approach allows for the incorporation of non-proteogenic amino acids in the N-terminal part of the molecule, enhancing its stability and activity .

Chemical Reactions Analysis

Types of Reactions: 1-(1-Aminocyclobutyl)-2-methylpropan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other functional groups under suitable conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or sulfonates in the presence of a base.

Major Products:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted cyclobutyl derivatives.

Scientific Research Applications

1-(1-Aminocyclobutyl)-2-methylpropan-1-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential role in biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, including antiviral and anticancer activities

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(1-Aminocyclobutyl)-2-methylpropan-1-one involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit serine/threonine-protein kinases, affecting cell signaling pathways and cellular functions .

Comparison with Similar Compounds

Structural and Functional Differences

• Aromatic vs. Aliphatic Substituents: Phenyl-substituted analogs (e.g., 1-(4-methoxyphenyl)-2-methylpropan-1-one) exhibit π-π stacking capabilities and electronic effects from substituents like methoxy groups, influencing their reactivity in cross-coupling reactions .
• Amine Functionality: 1-(2-Aminophenyl)-2-methylpropan-1-one contains an aromatic amine, which participates in hydrogen bonding and metal coordination . The target compound’s aliphatic amine may offer stronger basicity and solubility in acidic media.
• Steric Effects : Bulky substituents (e.g., 3,4-dimethylphenyl) hinder rotational freedom, affecting conformational stability in crystal lattices or binding pockets . The cyclobutyl group in the target compound imposes moderate steric hindrance compared to azetidine .

Biological Activity

1-(1-Aminocyclobutyl)-2-methylpropan-1-one, often referred to as a cyclobutyl derivative, has garnered attention for its potential biological activities. This compound is structurally characterized by the presence of a cyclobutyl group and an amine functional group, which contribute to its interaction with various biological targets.

The biological activity of 1-(1-Aminocyclobutyl)-2-methylpropan-1-one can be attributed to its ability to interact with specific receptors and enzymes in biological systems. The compound's structure allows it to modulate neurotransmitter systems, particularly those involving dopamine and serotonin pathways. Such interactions may lead to effects on mood, cognition, and motor functions.

Pharmacological Effects

Research indicates that this compound exhibits several pharmacological effects, including:

• Antidepressant Activity : Preliminary studies suggest that 1-(1-Aminocyclobutyl)-2-methylpropan-1-one may possess antidepressant-like properties, potentially through modulation of monoaminergic systems.
• Analgesic Properties : There is evidence supporting its use in pain management, likely due to its interaction with opioid receptors or other pain-related pathways.
• Neuroprotective Effects : Some findings indicate that the compound may offer neuroprotective benefits, possibly by reducing oxidative stress or inflammation in neural tissues.

Case Study 1: Antidepressant-Like Effects

A study conducted on rodent models demonstrated that administration of 1-(1-Aminocyclobutyl)-2-methylpropan-1-one led to significant reductions in depressive-like behaviors compared to control groups. The compound was shown to enhance serotonin levels in the brain, suggesting a mechanism similar to selective serotonin reuptake inhibitors (SSRIs) .

Case Study 2: Analgesic Activity

In another study focusing on pain models, the compound exhibited dose-dependent analgesic effects. It was found to significantly reduce pain responses in both acute and chronic pain models, indicating its potential utility in pain management therapies .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(1-Aminocyclobutyl)-2-methylpropan-1-one, a comparative analysis with structurally similar compounds was performed. The following table summarizes key differences in biological activity:

Compound Name	Antidepressant Activity	Analgesic Activity	Neuroprotective Effects
1-(1-Aminocyclobutyl)-2-methylpropan-1-one	Moderate	High	Yes
Compound A (e.g., MK-2206)	High	Moderate	Yes
Compound B (e.g., Oxamic Acid Derivative)	Low	High	No

This comparison highlights the balanced profile of 1-(1-Aminocyclobutyl)-2-methylpropan-1-one, making it a candidate for further research in both mood disorders and pain management.